Cas no 42836-91-9 (5-(3-amino-1,2,4-triazin-5-yl)-1,2,4-triazin-3-amine)

• Product Name: 5-(3-amino-1,2,4-triazin-5-yl)-1,2,4-triazin-3-amine
• CAS No: 42836-91-9
• MF: C₆H₆N₈
• MW: 190.165438175201
• CID: 928495
• PubChem ID: 302404
• Update Time: 2025-04-19

5-(3-amino-1,2,4-triazin-5-yl)-1,2,4-triazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-amino-1,2,4-triazin-5-yl)-1,2,4-triazin-3-amine
• [5,5']bi[1,2,4]triazinyl-3,3'-diamine
• AC1L70FG
• NSC186768
• DTXSID50307071
• 42836-91-9
• SCHEMBL21126682
• NSC-186768

• Inchi： 1S/C6H6N8/c7-5-11-3(1-9-13-5)4-2-10-14-6(8)12-4/h1-2H,(H2,7,11,13)(H2,8,12,14)
• InChI Key： JZXJUSPSGGBLAK-UHFFFAOYSA-N
• SMILES： N1C(N)=NN=CC=1C1C=NN=C(N)N=1

Computed Properties

• Exact Mass: 190.07178
• Monoisotopic Mass: 190.07154223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.38
• LogP: 0.05040